Cas no 391228-63-0 (N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide)
N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide
- SR-01000419958-1
- 391228-63-0
- N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-4-(N,N-dipropylsulfamoyl)benzamide
- N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide
- AKOS024574982
- F0193-0205
- SR-01000419958
- Oprea1_614800
-
- Inchi: 1S/C22H23Cl2N3O3S2/c1-3-11-27(12-4-2)32(29,30)17-8-5-15(6-9-17)21(28)26-22-25-20(14-31-22)18-13-16(23)7-10-19(18)24/h5-10,13-14H,3-4,11-12H2,1-2H3,(H,25,26,28)
- InChI Key: MMLCGQOBDMRWCN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1=CSC(=N1)NC(C1C=CC(=CC=1)S(N(CCC)CCC)(=O)=O)=O)Cl
Computed Properties
- Exact Mass: 511.0557893g/mol
- Monoisotopic Mass: 511.0557893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 116Ų
N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0193-0205-2μmol |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0193-0205-5μmol |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0193-0205-10μmol |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0193-0205-20μmol |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0193-0205-1mg |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0193-0205-2mg |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0193-0205-3mg |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0193-0205-4mg |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0193-0205-5mg |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0193-0205-10mg |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
391228-63-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide
Professional Introduction to N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide (CAS No. 391228-63-0)
N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 391228-63-0, represents a novel molecular entity with a complex structural framework that includes a benzamide core, a thiazole ring system, and sulfamoyl functional groups. The strategic arrangement of these components imparts unique chemical and biological properties, making it a subject of intense research interest.
The benzamide moiety in N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide is known for its role as a pharmacophore in various bioactive molecules. This moiety often participates in hydrogen bonding interactions with biological targets, contributing to the compound's binding affinity and selectivity. The presence of the thiazole ring further enhances the compound's potential bioactivity by introducing a sulfur atom that can engage in diverse chemical reactions and interactions within biological systems.
One of the most compelling aspects of this compound is its sulfamoyl group, which is attached to the benzamide core at the 4-position. The sulfamoyl group is a well-known pharmacological functional group that can modulate enzyme activity and receptor binding. In particular, sulfamoylated compounds have been extensively studied for their potential as inhibitors of various metabolic pathways and as therapeutic agents in conditions such as inflammation and cancer.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide with high accuracy. These studies suggest that the compound may exhibit inhibitory effects on several key enzymes involved in cancer progression and inflammatory responses. For instance, preliminary computational analyses indicate that this molecule could interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.
In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments have shown promising results in terms of anti-inflammatory and anti-proliferative activities. The interaction between the sulfamoyl group and target enzymes appears to be critical for these effects. Additionally, the dichlorophenyl substituent on the benzene ring may contribute to the compound's ability to cross cell membranes, enhancing its bioavailability.
The synthesis of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide represents a significant challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis, coupled with catalytic processes, have enabled chemists to produce this compound in sufficient quantities for further biological evaluation.
The development of novel pharmaceutical agents relies heavily on understanding their mechanism of action at the molecular level. In the case of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide, researchers are employing advanced spectroscopic techniques and mass spectrometry to elucidate how it interacts with biological targets. These studies are crucial for optimizing the compound's potency and selectivity.
The potential applications of this compound extend beyond traditional pharmaceutical uses. For example, its structural features make it an attractive candidate for use in drug discovery programs aimed at developing next-generation therapeutics for chronic diseases. The combination of a thiazole ring and sulfamoyl group provides a versatile scaffold that can be modified to target specific disease pathways.
As research continues to uncover new biological functions and therapeutic opportunities for this class of compounds, N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide is poised to play a significant role in future medical advancements. Its unique structural features and promising biological activities make it a valuable asset in the quest for innovative treatments for various diseases.
391228-63-0 (N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-4-(dipropylsulfamoyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)